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Compound of Interest

Compound Name: Maltohexaose

Cat. No.: B131044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of

maltohexaose, a linear oligosaccharide of significant interest in various scientific fields. This

document details its structural composition, physicochemical properties, and a visual

representation to aid in research and development applications.

Chemical Structure and Composition
Maltohexaose is a maltooligosaccharide, specifically a hexasaccharide, composed of six D-

glucose units.[1][2] These glucose monomers are sequentially linked by α-1,4 glycosidic bonds.

[3][4] The structure is linear, meaning the glucose units form a straight chain.[5] The terminal

glucose unit with a free anomeric carbon is known as the reducing end, which can exist in an

open-chain aldehyde form.[1] The other end of the chain is the non-reducing end.

The systematic name for maltohexaose is α-D-glucopyranosyl-(1→4)-α-D-glucopyranosyl-

(1→4)-α-D-glucopyranosyl-(1→4)-α-D-glucopyranosyl-(1→4)-α-D-glucopyranosyl-(1→4)-D-

glucose.[1][3] It is also commonly referred to as amylohexaose.[6]

Physicochemical Properties
A summary of the key quantitative data for maltohexaose is presented in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C36H62O31 [1][3][6]

Molecular Weight 990.86 g/mol [2][3][6]

Appearance White Powder [3]

Melting Point 204-206 °C [3]

Purity ≥95% [6]

Hydrogen Bond Donor Count 20 [3]

Hydrogen Bond Acceptor

Count
31 [3]

Rotatable Bond Count 16 [3]

Topological Polar Surface Area 506 Å² [3]

CAS Number 34620-77-4 [6]

Structural Visualization
To facilitate a clearer understanding of the molecular architecture of maltohexaose, a two-

dimensional schematic is provided below. This diagram illustrates the linear arrangement of the

six glucose units and the α-1,4 glycosidic linkages.

Glucose 1 (Non-reducing end) Glucose 2 Glucose 3 Glucose 4 Glucose 5 Glucose 6 (Reducing end)

HO- Gα(1→4) Gα(1→4) Gα(1→4) Gα(1→4) -OHα(1→4)

Click to download full resolution via product page

Caption: Linear structure of maltohexaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Maltohexaose | C36H62O31 | CID 161828 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Maltohexaose | Mechanism | Concentration [selleckchem.com]

3. echemi.com [echemi.com]

4. MALTOHEXAOSE | 34620-77-4 [chemicalbook.com]

5. medchemexpress.com [medchemexpress.com]

6. scbt.com [scbt.com]

To cite this document: BenchChem. [Unveiling the Structure of Maltohexaose: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131044#what-is-the-chemical-structure-of-
maltohexaose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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